(3R*,3aR*,7aR*)-1-(3-methoxypropanoyl)-3-phenyloctahydro-4,7-ethanopyrrolo[3,2-b]pyridine

• IUPAC Name: 3-methoxy-1-[(2R,3R,6R)-3-phenyl-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]propan-1-one
• InChI: InChI=1S/C19H26N2O2/c1-23-12-9-17(22)21-13-16(14-5-3-2-4-6-14)19-18(21)15-7-10-20(19)11-8-15/h2-6,15-16,18-19H,7-13H2,1H3/t16-,18+,19+/m0/s1
• InChI Key: NZIJVGHJYVYNSY-QXAKKESOSA-N
• Canonical SMILES: COCCC(=O)N1CC(C2C1C3CCN2CC3)C4=CC=CC=C4
• Isomeric SMILES: COCCC(=O)N1C[C@H]([C@@H]2[C@H]1C3CCN2CC3)C4=CC=CC=C4
• Molecular Formula: C19H26N2O2
• Molecular Weight: 314.4 g/mol

Description

The compound contains a pyridine ring, which is a basic heterocyclic ring consisting of five carbon atoms and one nitrogen atom. It also contains a methoxy group (-OCH3) and a propanoyl group (-C2H5CO), which are common functional groups in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 3D structure of the molecule could be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The pyridine ring is known to undergo reactions such as electrophilic substitution, while the methoxy and propanoyl groups could participate in various reactions depending on their position in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Some general properties can be predicted based on the groups present in the molecule. For example, the presence of the pyridine ring would likely make the compound somewhat polar and capable of forming hydrogen bonds.